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Compound of Interest

Compound Name: Diethyl allyl phosphate

Cat. No.: B041220

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Diethyl
Allyl Phosphate (CAS No. 3066-75-9). The information is compiled from available Material

Safety Data Sheets (MSDS) to ensure safe handling and use in a laboratory setting. It is crucial
to note that the toxicological properties of this chemical have not been thoroughly investigated.

[1]

Core Safety & Physical Data

The following tables summarize the fundamental physical and safety information for Diethyl
Allyl Phosphate.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 3066-75-9 [1][2]
Molecular Formula C7H1504P [2]
Molecular Weight 194.17 g/mol [2][3]
Appearance Colorless Liquid [4]
Boiling Point 45-46 °C (113-115 °F) [1][3]
Density 1.09 g/cm3 at 25 °C (77 °F) [11[3]
Flash Point 110 °C (230 °F) - closed cup [3]
Refractive Index n20/D 1.422 (lit.) [3]
Table 2: Hazard Identification and Classification
Hazard Classification Finding Source

GHS Classification

Not a hazardous substance or

mixture

[1]2]

SARA 311/312 Hazards

No SARA Hazards

[1]

Carcinogenicity

Not listed by IARC, ACGIH, or

NTP as a carcinogen.

[1]

Experimental Protocols: First Aid Measures

In the event of exposure to Diethyl Allyl Phosphate, the following first aid protocols should be

implemented immediately.

Table 3: First Aid Procedures
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Exposure Route

Protocol

Source

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Consult a

physician if necessary.

[1]2]

Skin Contact

Take off immediately all
contaminated clothing. Rinse
skin with water/shower. Wash

skin with soap and water.

[1](2]

Eye Contact

Rinse out with plenty of water.

Remove contact lenses.

[1](2]

Ingestion

Make victim drink water (two
glasses at most). Consult a
doctor if feeling unwell. Never
give anything by mouth to an

unconscious person.

[1]2]

Safe Handling and Storage Workflow

The following diagram outlines the recommended workflow for the safe handling and storage of

Diethyl Allyl Phosphate in a laboratory environment. Adherence to these procedures is critical

to minimize risk and ensure a safe working environment.

Storage & Disposal
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Click to download full resolution via product page

Figure 1: Safe Handling and Storage Workflow for Diethyl Allyl Phosphate.
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Personal Protective Equipment (PPE)

When handling Diethyl Allyl Phosphate, the following personal protective equipment should
be worn:

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[2]
» Skin Protection: Wear protective gloves and clothing.[2]

o Respiratory Protection: Under normal use conditions where adequate ventilation is available,
respiratory protection is not typically required.[1][2] If aerosols may be generated, use a
suitable respirator.

Accidental Release Measures

In the event of a spill, follow these steps:

Ensure adequate ventilation.

Absorb the spill with an inert material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).

Collect the absorbed material into a suitable container for disposal.

Clean the affected area thoroughly.
Do not let the product enter drains.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Vapors are heavier than air and may spread along floors.[1] Forms
explosive mixtures with air on intense heating.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
firefighting turnout gear.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Diethyl Allyl Phosphate: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041220#diethyl-allyl-phosphate-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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